Cas no 1214342-77-4 (4-(3-Fluorophenyl)-2-methoxybenzoic acid)

4-(3-Fluorophenyl)-2-methoxybenzoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its methoxy and fluorophenyl substituents. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a synthetic intermediate in the development of bioactive molecules. The presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups enhances its versatility in organic synthesis, enabling selective functionalization. Its well-defined structure and purity make it suitable for applications in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators. The compound's stability under standard laboratory conditions further supports its utility in multi-step synthetic routes.

4-(3-Fluorophenyl)-2-methoxybenzoic acid structure

1214342-77-4 structure

Product Name:4-(3-Fluorophenyl)-2-methoxybenzoic acid

CAS No:1214342-77-4

MF:C₁₄H₁₁FO₃

MW:246.233747720718

MDL:MFCD14699839

CID:2620685

PubChem ID:46312925

Update Time:2025-06-08

4-(3-Fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 1214342-77-4
- 3'-Fluoro-3-methoxy-[1,1'-biphenyl]-4-carboxylic acid
- MFCD14699839
- DTXSID00673394
- A1-27637
- 3'-fluoro-3-methoxybiphenyl-4-carboxylic acid
- 3'-Fluoro-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
- 4-(3-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
- 4-(3-Fluorophenyl)-2-methoxybenzoic acid
- MDL： MFCD14699839
- Inchi： 1S/C14H11FO3/c1-18-13-8-10(5-6-12(13)14(16)17)9-3-2-4-11(15)7-9/h2-8H,1H3,(H,16,17)
- InChI Key： ZMWOVCUSBXGRIK-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC

Computed Properties

Exact Mass: 246.06922237Da
Monoisotopic Mass: 246.06922237Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 46.5Å²

4-(3-Fluorophenyl)-2-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011002045-250mg	3'-Fluoro-3-methoxybiphenyl-4-carboxylic acid	1214342-77-4	97%	250mg	$470.40	2023-09-04
Alichem	A011002045-500mg	3'-Fluoro-3-methoxybiphenyl-4-carboxylic acid	1214342-77-4	97%	500mg	$831.30	2023-09-04
Alichem	A011002045-1g	3'-Fluoro-3-methoxybiphenyl-4-carboxylic acid	1214342-77-4	97%	1g	$1504.90	2023-09-04
abcr	AB326056-5 g	4-(3-Fluorophenyl)-2-methoxybenzoic acid, 95%; .	1214342-77-4	95%	5g	€1,159.00	2022-08-31
abcr	AB326056-5g	4-(3-Fluorophenyl)-2-methoxybenzoic acid, 95%; .	1214342-77-4	95%	5g	€1418.10	2025-02-21
A2B Chem LLC	AI13886-2.5g	4-(3-Fluorophenyl)-2-methoxybenzoic acid	1214342-77-4	95%	2.5g	$1203.00	2024-04-20

4-(3-Fluorophenyl)-2-methoxybenzoic acid Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Additional information on 4-(3-Fluorophenyl)-2-methoxybenzoic acid

Recent Advances in the Study of 4-(3-Fluorophenyl)-2-methoxybenzoic acid (CAS: 1214342-77-4)

In recent years, the compound 4-(3-Fluorophenyl)-2-methoxybenzoic acid (CAS: 1214342-77-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorophenyl and methoxybenzoic acid moieties, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-(3-Fluorophenyl)-2-methoxybenzoic acid, highlighting its efficient production through a series of optimized reactions. The researchers emphasized the importance of the fluorine substitution at the 3-position of the phenyl ring, which significantly enhances the compound's bioavailability and metabolic stability. These findings are crucial for scaling up production and ensuring consistent quality in pharmaceutical applications.

Another groundbreaking research effort, detailed in Bioorganic & Medicinal Chemistry Letters, investigated the compound's potential as an anti-inflammatory agent. The study demonstrated that 4-(3-Fluorophenyl)-2-methoxybenzoic acid effectively inhibits key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These results suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the compound's mechanism of action revealed its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. A study in Molecular Pharmacology reported that 4-(3-Fluorophenyl)-2-methoxybenzoic acid induces apoptosis in cancer cells by activating the intrinsic mitochondrial pathway. This discovery opens new avenues for its application in oncology, particularly in cancers resistant to conventional therapies.

In addition to its therapeutic potential, recent research has also explored the compound's safety profile and pharmacokinetics. A preclinical study published in Toxicology and Applied Pharmacology evaluated the compound's toxicity and biodistribution, confirming its favorable safety profile at therapeutic doses. These findings are essential for advancing the compound into clinical trials and ensuring its suitability for human use.

Overall, the latest research on 4-(3-Fluorophenyl)-2-methoxybenzoic acid (CAS: 1214342-77-4) underscores its multifaceted potential in drug development. From its optimized synthesis to its promising pharmacological properties, this compound represents a valuable candidate for further investigation. Future studies should focus on elucidating its precise molecular targets and exploring its efficacy in clinical settings, paving the way for novel therapeutic interventions.